N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide

• IUPAC Name: N-[2-fluoro-4-(3-hydroxypropylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C16H17FN2O4S/c17-14-11-13(24(22,23)18-9-4-10-20)7-8-15(14)19-16(21)12-5-2-1-3-6-12/h1-3,5-8,11,18,20H,4,9-10H2,(H,19,21)
• InChI Key: NSDJVCRKSRXUJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)S(=O)(=O)NCCCO)F
• Molecular Formula: C16H17FN2O4S
• Molecular Weight: 352.4 g/mol

Description

N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide is a chemical compound that has gained significant attention in scientific research. This compound has shown potential in various applications, including drug development, cancer treatment, and molecular imaging.

Mechanism of Action

The mechanism of action of N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide involves the selective binding to CAIX expressed on the surface of cancer cells. The binding of N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide to CAIX leads to the internalization of the compound into cancer cells, resulting in the inhibition of CAIX activity. This inhibition leads to a decrease in the extracellular pH of cancer cells, making them more susceptible to chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide has been shown to have minimal toxicity and side effects in preclinical studies. This compound has a high binding affinity to CAIX, making it a highly specific imaging agent for cancer diagnosis. The inhibition of CAIX activity by N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide in lab experiments include its high specificity and sensitivity in detecting CAIX expression in tumors. This compound can be used in various imaging modalities, including positron emission tomography (PET) and single-photon emission computed tomography (SPECT). The limitations of using N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide in lab experiments include the need for specialized equipment and expertise in handling radioactive compounds.

Future Directions

For N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide research include the development of novel imaging agents for cancer diagnosis and treatment. This compound can be modified to enhance its binding affinity to CAIX and improve its pharmacokinetic properties. Additionally, N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide can be used in combination with other imaging agents and therapeutic agents to improve cancer treatment outcomes. Overall, N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide shows great promise in cancer research and has the potential to revolutionize cancer diagnosis and treatment.

Synthesis Methods

The synthesis method of N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide involves the reaction of 2-fluoro-4-nitroaniline with 3-hydroxypropylamine and subsequent sulfonation with sulfuric acid. The resulting product is then coupled with benzoyl chloride to obtain N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide.

Scientific Research Applications

N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide has been extensively studied for its potential in cancer diagnosis and treatment. This compound has been shown to selectively bind to carbonic anhydrase IX (CAIX), a tumor-associated antigen that is overexpressed in various types of cancer. N-(2-fluoro-4-{[(3-hydroxypropyl)amino]sulfonyl}phenyl)benzamide can be used as a molecular imaging agent to detect CAIX expression in tumors, enabling early cancer diagnosis and monitoring of treatment response.